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Compound of Interest

Compound Name: Ulipristal acetate-d6

Cat. No.: B1460621 Get Quote

For researchers and laboratory professionals, the proper disposal of chemical reagents is a

critical component of laboratory safety and environmental responsibility. This document

provides a comprehensive, step-by-step guide for the safe disposal of Ulipristal acetate-d6, a

deuterated analog of Ulipristal acetate. The procedures outlined are based on information from

safety data sheets (SDS) for Ulipristal acetate and its deuterated form.

Core Principle: Ulipristal acetate-d6 should be treated as a hazardous chemical waste

product. Disposal must be conducted in strict accordance with all applicable local, state, and

federal regulations. Under no circumstances should this material be disposed of with general

laboratory or household trash, nor should it be allowed to enter the sewage system.[1]

Hazard Profile and Safety Precautions
Ulipristal acetate is classified as a potent pharmacologically active material.[2] It is harmful if

swallowed, causes skin and serious eye irritation, and is suspected of damaging fertility or the

unborn child.[2][3][4] It may also cause long-lasting harmful effects to aquatic life.[4] Due to

these hazards, strict adherence to safety protocols is mandatory during handling and disposal.

Table 1: GHS Hazard Information for Ulipristal Acetate
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3][4]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[3]

Reproductive Toxicity Category 1B / 2

H360/H361: May damage

fertility or the unborn child[2][3]

[4]

Hazardous to the Aquatic

Environment, Long-Term
Chronic 4

H413: May cause long lasting

harmful effects to aquatic life[4]

Step-by-Step Disposal Protocol
This protocol details the necessary steps for the safe disposal of Ulipristal acetate-d6, from

initial preparation to final handoff to waste management professionals.

Step 1: Personal Protective Equipment (PPE)

Before handling Ulipristal acetate-d6 for disposal, ensure you are wearing the appropriate

PPE to prevent exposure.

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical goggles.

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[4]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.

Step 2: Waste Collection and Storage
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Original Container: Whenever possible, leave the chemical waste in its original container.

This ensures it is clearly labeled with the chemical name and associated hazards.

Waste Container: If transferring is necessary, use a designated, properly labeled hazardous

waste container that is compatible with the chemical. The container must be tightly sealed

and stored in a locked, well-ventilated area.[2][3][4]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Ulipristal acetate-d6".

No Mixing: Do not mix Ulipristal acetate-d6 with other chemical waste unless specifically

instructed to do so by your institution's Environmental Health and Safety (EHS) department.

Step 3: Handling Spills and Contaminated Materials

In the event of a spill, follow these procedures for cleanup and disposal of contaminated

materials.

Restrict Access: Evacuate non-essential personnel from the immediate area.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from spreading or entering drains.[3]

Cleanup:

For solid spills, carefully sweep up the material, avoiding dust generation.[2][5]

For solutions, absorb the spill with an inert, non-combustible material such as diatomite or

a universal binder.[3]

Collection: Place all contaminated materials (absorbent, gloves, wipes, etc.) into a

designated hazardous waste container.

Decontamination: Clean the spill area thoroughly.[2]

Step 4: Final Disposal
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The final step is the transfer of the hazardous waste to qualified professionals for disposal.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed chemical waste disposal company to arrange for pickup.

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations.

Approved Facility: The waste must be disposed of at an approved waste disposal plant or

treatment facility.[4] The user of the product is responsible for determining, at the time of

disposal, whether the product meets the criteria for hazardous waste.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Ulipristal acetate-d6.
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Caption: Workflow for the safe disposal of Ulipristal acetate-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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